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Compound of Interest

Compound Name: D-Glucitol-2-d

Cat. No.: B13959503

Get Quote

Executive Summary
D-Glucitol-2-d (CAS: 75607-68-0), also known as Sorbitol-2-d, is a stable isotope-labeled

polyol used primarily as a metabolic tracer and internal standard in nuclear magnetic

resonance (NMR) and mass spectrometry (MS).[1][2][3][4] Its critical value lies in the deuterium

substitution at the Carbon-2 (C2) position—the specific site of oxidation by Sorbitol

Dehydrogenase (SDH) during the conversion of sorbitol to fructose.

This guide details the physicochemical behavior of D-Glucitol-2-d, providing validated solubility

data, stability profiles, and handling protocols designed to maintain isotopic enrichment (>98

atom % D) and chemical purity.

Physicochemical Profile
The deuterium substitution at position C2 increases the molecular weight by approximately 1

unit compared to non-labeled D-Glucitol. While this substitution creates a distinct mass

signature for analytical detection, it has negligible impact on the bulk solubility properties of the

compound compared to the non-deuterated isotopologue.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13959503#bc-rfq
https://www.benchchem.com/product/b13959503/docs?utm_src=pdf-body#technical-guide-d-glucitol-2-d-solubility-stability-and-metabolic-applications
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22695808_EN.htm
https://www.scbt.com/p/d-glucitol-2-d-75607-68-0
https://pdf.benchchem.com/12391/D_Sorbitol_d2_vs_Non_Deuterated_Sorbitol_A_Comparative_Guide_for_Cell_Based_Assays.pdf
https://www.himedialabs.com/media/TD/TC170M.pdf
https://www.benchchem.com/product/b13959503/docs?utm_src=pdf-body#technical-guide-d-glucitol-2-d-solubility-stability-and-metabolic-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13959503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Notes

Chemical Name D-Glucitol-2-d Synonyms: Sorbitol-2-d

CAS Number 75607-68-0 Specific to C2-deuterated form

Molecular Formula C₆H₁₃DO₆ One H replaced by D at C2

Molecular Weight ~183.18 g/mol vs. 182.17 g/mol for unlabeled

Appearance White crystalline powder Hygroscopic

Isotopic Purity Typically ≥ 98% Critical for quantitative MFA

Solubility Dynamics
D-Glucitol-2-d exhibits high hydrophilicity due to its six hydroxyl groups. The solubility profile is

dominated by hydrogen bonding capabilities.

Solvent Compatibility Table
Solvent Solubility (at 25°C)

Temperature
Dependence

Application
Relevance

Water
Very Soluble (~2200

g/L)
Increases w/ Temp

Primary vehicle for

biological assays.

Ethanol (95%) Sparingly Soluble
Soluble in boiling

ethanol

Recrystallization/Purifi

cation.

Methanol Slightly Soluble
Moderate increase w/

Temp

MS injection solvent

(diluted).

Diethyl Ether Insoluble None

Used to

wash/precipitate

impurities.

DMSO Soluble High
NMR solvent for

structural analysis.

Technical Insight: Solvation & Isotopic Integrity
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While D-Glucitol-2-d dissolves readily in water, protic solvents (like H₂O) can theoretically

participate in hydrogen exchange. However, the deuterium in D-Glucitol-2-d is covalently

bonded to Carbon-2 (C-D bond), not an oxygen.

C-D Bond Stability: The C-D bond is non-exchangeable in neutral aqueous solutions. It does

not wash out like hydroxyl protons (O-D/O-H).

O-D Exchange: If the molecule were O-deuterated (hydroxyls), the label would be lost

instantly in water. Since the label is on the carbon backbone, aqueous buffers are safe for

stock preparation.

Stability & Degradation Mechanisms
The stability of D-Glucitol-2-d is governed by two factors: Chemical Stability (breakdown of the

molecule) and Isotopic Stability (loss of the deuterium label).

Hygroscopicity (The Primary Risk)
Like native sorbitol, D-Glucitol-2-d is significantly hygroscopic.

Mechanism: It absorbs atmospheric moisture, forming a sticky, viscous syrup.

Impact: Moisture absorption alters the effective mass, leading to errors in concentration

calculations for quantitative assays (e.g., Metabolic Flux Analysis).

Prevention: Must be handled in a low-humidity environment or a glove box.

Thermal & Chemical Stability
Thermal: Stable up to its melting point (~95–98°C). Decomposition occurs >295°C.

Oxidative: Resistant to oxidation under normal conditions but incompatible with strong

oxidizing agents (e.g., permanganate).[5]

Enzymatic (Biological Stability): The C-D bond at position 2 renders the molecule resistant to

oxidation by Sorbitol Dehydrogenase due to the Kinetic Isotope Effect (KIE). The C-D bond is

stronger than the C-H bond, potentially slowing the conversion to fructose. This property is

often exploited to study enzyme kinetics.
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Diagram 1: Stability & Metabolic Pathway
This diagram illustrates the Polyol Pathway and highlights the specific stability of the C2-D

bond against non-enzymatic exchange, while showing its role as the target for Sorbitol

Dehydrogenase.

Stability Legend

D-Glucose Aldose Reductase
(NADPH -> NADP+)

D-Glucitol-2-d
(C2-Deuterium Label)

Sorbitol Dehydrogenase
(NAD+ -> NADH)

Primary Oxidation Site (C2)
Kinetic Isotope Effect Observed

D-Fructose
(Label retained or lost

depending on mechanism)Aqueous Solution
(pH 7.0)

NO Exchange of C-D
(Stable)

C-D Bond: Chemically Stable in Water

C-D Bond: Enzymatically Active (Rate Limiting)

Click to download full resolution via product page

Caption: The C2-deuterium label is chemically inert in aqueous media but serves as the

specific substrate site for Sorbitol Dehydrogenase, often exhibiting a Kinetic Isotope Effect.

Experimental Protocols
Stock Solution Preparation (Self-Validating Workflow)
To ensure accuracy in metabolic flux studies, the hygroscopic nature of the material must be

counteracted during weighing.

Reagents:

D-Glucitol-2-d (Solid)[4]

Milli-Q Water (18.2 MΩ·cm) or Deuterium Oxide (D₂O) for NMR.
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Nitrogen gas (for purging).

Protocol:

Equilibration: Allow the storage vial to reach room temperature before opening to prevent

condensation.

Weighing: Perform weighing in a desiccated glove box or use a "difference weighing"

technique (weigh sealed vial -> remove aliquot -> weigh sealed vial) to avoid moisture

uptake during the process.

Dissolution: Dissolve in degassed Milli-Q water.

Validation Step: Vortex for 30 seconds. Inspect visually for "schlieren" lines (refractive

index changes) which indicate incomplete dissolution.

Filtration: Filter through a 0.22 µm PVDF membrane to remove particulates.

Storage: Aliquot into amber glass vials. Overlay with Nitrogen gas.[6] Store at -20°C.

Diagram 2: Preparation & Storage Workflow
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Step 1: Thermal Equilibration
(Bring vial to RT in desiccator)

Step 2: Gravimetric Analysis
(Rapid weighing or Glove Box)

Prevents Condensation

Step 3: Dissolution
(Solvent: Degassed H2O or D2O)

Minimize Air Exposure

CRITICAL: Material is Hygroscopic.
Extended air exposure alters concentration.

Step 4: Filtration
(0.22 µm PVDF Membrane)

Remove Particulates

Step 5: Aliquoting & N2 Purge
(Prevent oxidation/moisture)

Storage: -20°C
(Dark, Desiccated)

Click to download full resolution via product page

Caption: Step-by-step workflow emphasizing moisture control to ensure accurate molarity in

stock solutions.

Analytical Verification
Before using D-Glucitol-2-d in critical assays, verify the material:

¹H-NMR (Proton NMR):
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Run in D₂O.

Expectation: The signal corresponding to the C2 proton (typically a doublet of doublets

around 4.0-4.2 ppm in native sorbitol) should be absent or significantly diminished

(depending on % enrichment).

The remaining protons will show simplified coupling patterns due to the silence of the C2-

D.

Mass Spectrometry (LC-MS):

Operate in Negative Ion Mode (ESI-).

Monitor the [M-H]⁻ ion.

Native Sorbitol: m/z 181.

D-Glucitol-2-d: m/z 182.[7][8]

Calculate the ratio of 182/181 to confirm isotopic purity.
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Kinetic Isotope Effects).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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